Cas no 1214374-24-9 (3-(4-Chloro-3-(pyridin-3-yl)phenyl)pyridine)

• Product Name: 3-(4-Chloro-3-(pyridin-3-yl)phenyl)pyridine
• CAS No: 1214374-24-9
• MF: C₁₆H₁₁ClN₂
• MW: 266.724942445755
• CID: 4970154
• Update Time: 2025-06-22

3-(4-Chloro-3-(pyridin-3-yl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-3-(pyridin-3-yl)phenyl)pyridine
• 3-(4-Chloro-3-(pyridin-3-yl)phenyl)pyridine

• Inchi： 1S/C16H11ClN2/c17-16-6-5-12(13-3-1-7-18-10-13)9-15(16)14-4-2-8-19-11-14/h1-11H
• InChI Key： RZJSPKAQSVUFPI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C=NC=CC=2)C=C1C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 3.7
• Topological Polar Surface Area: 25.8

Additional information on 3-(4-Chloro-3-(pyridin-3-yl)phenyl)pyridine

Introduction to 3-(4-Chloro-3-(pyridin-3-yl)phenyl)pyridine and Its Significance in Modern Chemical Research

3-(4-Chloro-3-(pyridin-3-yl)phenyl)pyridine, a compound with the CAS number 1214374-24-9, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate structural framework, has garnered significant attention due to its potential applications in drug discovery and molecular interactions. The presence of multiple heterocyclic rings and functional groups makes it a versatile candidate for exploring novel pharmacophores and therapeutic mechanisms.

The core structure of 3-(4-Chloro-3-(pyridin-3-yl)phenyl)pyridine consists of two pyridine rings connected through a phenyl ring that is further substituted with a chlorine atom. This arrangement not only imparts unique electronic properties but also opens up possibilities for diverse chemical modifications. The chlorine substituent, in particular, plays a crucial role in modulating the reactivity and binding affinity of the molecule, making it an attractive scaffold for medicinal chemists.

In recent years, there has been a surge in research focusing on the development of small molecules that can interact with biological targets at the molecular level. The compound CAS no1214374-24-9 has emerged as a promising candidate in this context. Its dual pyridine system provides multiple sites for hydrogen bonding and hydrophobic interactions, which are essential for effective binding to biological receptors. This feature has been leveraged in the design of molecules targeting various diseases, including neurological disorders and cancer.

One of the most compelling aspects of 3-(4-Chloro-3-(pyridin-3-yl)phenyl)pyridine is its potential as a building block for more complex drug candidates. Researchers have utilized this compound to develop derivatives with enhanced pharmacological properties. For instance, modifications at the chlorine substituent have led to compounds with improved solubility and bioavailability, which are critical factors for drug efficacy. These advancements underscore the importance of structural optimization in pharmaceutical development.

The field of computational chemistry has also played a pivotal role in understanding the behavior of CAS no1214374-24-9. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have provided insights into how this molecule interacts with biological targets. These studies have not only helped in rationalizing experimental observations but also in predicting the properties of novel derivatives before they are synthesized. This interdisciplinary approach has significantly accelerated the drug discovery process.

In addition to its pharmaceutical applications, 3-(4-Chloro-3-(pyridin-3-yl)phenyl)pyridine has shown promise in materials science. Its unique electronic properties make it suitable for use in organic semiconductors and light-emitting diodes (LEDs). Researchers have explored its potential as a component in electronic devices, where its ability to conduct electricity under specific conditions is highly valuable. This dual utility highlights the broad spectrum of applications that this compound can offer.

The synthesis of CAS no1214374-24-9 presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and execution to ensure high yields and purity. However, recent advances in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the intricate framework of this molecule efficiently.

The impact of 3-(4-Chloro-3-(pyridin-3-yl)phenyl)pyridine extends beyond academic research. Pharmaceutical companies are increasingly investing in the development of novel molecules based on similar scaffolds due to their potential therapeutic value. Collaborations between academia and industry have led to several promising candidates entering clinical trials, demonstrating the real-world significance of this research.

Looking ahead, the future prospects for CAS no1214374-24-9 appear bright. Ongoing research is focused on expanding its applications into new areas, such as agrochemicals and specialty chemicals. The versatility of this compound makes it a valuable asset in various fields, offering opportunities for innovation and discovery.